Cas no 5906-31-0 (4-acetylpiperazine-1-sulfonamide)

• Product Name: 4-acetylpiperazine-1-sulfonamide
• CAS No: 5906-31-0
• MF: C₆H₁₃N₃O₃S
• MW: 207.25071978569
• MDL: MFCD12783785
• CID: 1114548
• PubChem ID: 60728422
• Update Time: 2025-07-19

4-acetylpiperazine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-1-Piperazinesulfonamide
• EN300-220406
• Z300108480
• AKOS009161155
• 4-acetylpiperazine-1-sulfonamide
• 5906-31-0
• A1-63818

• MDL： MFCD12783785
• Inchi： 1S/C6H13N3O3S/c1-6(10)8-2-4-9(5-3-8)13(7,11)12/h2-5H2,1H3,(H2,7,11,12)
• InChI Key： WHSSQEKAYHWNHJ-UHFFFAOYSA-N
• SMILES： S(N)(N1CCN(C(C)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 207.06776246g/mol
• Monoisotopic Mass: 207.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 92.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazinesulfonamides

Additional information on 4-acetylpiperazine-1-sulfonamide

Comprehensive Overview of 4-Acetylpiperazine-1-sulfonamide (CAS No. 5906-31-0): Properties, Applications, and Industry Insights

4-Acetylpiperazine-1-sulfonamide (CAS No. 5906-31-0) is a specialized organic compound belonging to the sulfonamide class, characterized by its unique acetylpiperazine moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential as a versatile intermediate. Its molecular structure combines a sulfonamide group with an acetylated piperazine ring, offering distinct reactivity and functional properties. Researchers and manufacturers frequently seek this compound for its role in synthesizing novel drug candidates, particularly in central nervous system (CNS) and antimicrobial applications.

The growing demand for 4-acetylpiperazine-1-sulfonamide derivatives aligns with current trends in drug discovery and medicinal chemistry. With the rise of AI-driven molecular design, queries like "5906-31-0 solubility" or "4-acetylpiperazine-1-sulfonamide synthesis protocol" have surged in scientific databases. This reflects the compound’s relevance in optimizing bioavailability and structure-activity relationships (SAR). Notably, its sulfonamide group contributes to hydrogen bonding capabilities, a feature exploited in designing inhibitors for enzymes like carbonic anhydrase.

From a technical perspective, CAS 5906-31-0 exhibits a white to off-white crystalline appearance with a molecular weight of 207.24 g/mol. Its melting point and solubility profile (e.g., in DMSO or ethanol) are critical for formulation scientists. Recent publications highlight its utility in high-throughput screening libraries, addressing challenges in fragment-based drug discovery. Users often search for "4-acetylpiperazine-1-sulfonamide safety data sheet" or "5906-31-0 NMR spectrum," underscoring the need for accessible analytical data.

Innovations in green chemistry have also impacted the synthesis of 4-acetylpiperazine-1-sulfonamide. Sustainable methods, such as catalytic amidation or solvent-free reactions, are now prioritized to reduce environmental footprint. This aligns with broader industry shifts toward ESG compliance and green synthesis—topics frequently discussed in patent filings and research forums. Additionally, the compound’s role in peptide mimetics and protein-protein interaction modulators has expanded its applications beyond traditional small-molecule drugs.

Regulatory and quality considerations for 5906-31-0 are equally vital. Compliance with ICH guidelines and GMP standards ensures its suitability for preclinical studies. Analytical techniques like HPLC purity testing and mass spectrometry are routinely employed to verify batch consistency. As the pharmaceutical industry embraces continuous manufacturing, scalable production of 4-acetylpiperazine-1-sulfonamide remains a focal point for process chemists.

In summary, 4-acetylpiperazine-1-sulfonamide (CAS No. 5906-31-0) represents a intersection of chemical innovation and therapeutic potential. Its multifaceted applications—from kinase inhibitors to antibiotic adjuvants—make it a staple in modern research. By addressing trending queries and integrating sustainable practices, stakeholders can further unlock its value in next-generation drug development.